4-Cyclopropoxy-5-methoxypicolinic acid

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-methoxypyridine-2-carboxylic acid
• InChI: InChI=1S/C10H11NO4/c1-14-9-5-11-7(10(12)13)4-8(9)15-6-2-3-6/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key: WUZICZFAZARNIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(C=C1OC2CC2)C(=O)O

Description

4-Cyclopropoxy-5-methoxypicolinic acid is a substituted picolinic acid derivative characterized by a cyclopropoxy group at the 4-position and a methoxy group at the 5-position of the pyridine ring. Its structure combines the rigidity of the cyclopropane moiety with the electronic effects of methoxy substitution, making it a compound of interest in medicinal chemistry and agrochemical research.

Preparation Methods

The synthesis of 4-Cyclopropoxy-5-methoxypicolinic acid involves several steps, typically starting with the preparation of the picolinic acid core. One common method involves the use of Suzuki–Miyaura coupling reactions, which are known for their mild and functional group-tolerant conditions . The reaction conditions often include the use of palladium catalysts and boron reagents. Industrial production methods may involve scaling up these reactions using continuous flow techniques to ensure consistent quality and yield.

Chemical Reactions Analysis

4-Cyclopropoxy-5-methoxypicolinic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, particularly at the methoxy group, using reagents like sodium hydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

4-Cyclopropoxy-5-methoxypicolinic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers use it to study enzyme interactions and metabolic pathways.

Industry: This compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-methoxypicolinic acid involves its interaction with specific molecular targets, such as enzymes. It can inhibit enzyme activity by binding to the active site, thereby blocking substrate access. The pathways involved in its action include the inhibition of metabolic processes and the modulation of signal transduction pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis focuses on compounds sharing structural or functional group similarities with 4-cyclopropoxy-5-methoxypicolinic acid, particularly those with modifications to the pyridine ring or analogous substitution patterns.

Substituent-Driven Comparisons

Compound Name	Substituents (Position)	CAS Number	Key Properties/Applications
4-Hydroxy-5-methoxypicolinic acid	-OH (4), -OCH₃ (5)	1609406-52-1	High structural similarity (0.90); potential use as a synthetic intermediate or reference standard
4-Hydroxy-5-methoxypicolinic acid hydrate	-OH (4), -OCH₃ (5), hydrated	51727-04-9	Enhanced solubility due to hydration; similar applications in fine chemical synthesis
2-Chloro-6-methylpyrimidine-4-carboxylic acid	-Cl (2), -CH₃ (6)	89581-58-8	Chlorine and methyl groups confer distinct reactivity; used in safety-critical syntheses (e.g., pharmaceuticals)
3-Hydroxy-4-methoxycinnamic acid	-OH (3), -OCH₃ (4), cinnamate backbone	N/A (Source: Cinnamomum cassia)	Natural origin; applications in cosmetics, supplements, and antimicrobial research

Key Observations:

• Substituent Effects: Replacing the hydroxyl group in 4-hydroxy-5-methoxypicolinic acid with a cyclopropoxy group (as in the target compound) likely alters electronic properties and steric bulk. Cyclopropoxy may reduce polarity compared to -OH, impacting solubility and membrane permeability in biological systems.
• Backbone Differences: While 3-hydroxy-4-methoxycinnamic acid shares a methoxy substitution pattern, its cinnamic acid backbone (vs. picolinic acid) results in distinct conjugation and reactivity, limiting direct functional comparability .
• Functional Group Trade-offs: Chlorine in 2-chloro-6-methylpyrimidine-4-carboxylic acid introduces electrophilic reactivity, whereas cyclopropoxy groups may favor ring-strain-driven reactions (e.g., ring-opening in catalytic processes) .

Physicochemical and Application Comparisons

• Solubility: Hydrated analogs (e.g., 4-hydroxy-5-methoxypicolinic acid hydrate) exhibit higher aqueous solubility than non-hydrated or cyclopropoxy-substituted derivatives, critical for formulation in drug delivery .
• Biological Relevance: Methoxy groups in both picolinic and cinnamic acids are associated with antioxidant and anti-inflammatory activities, suggesting that 4-cyclopropoxy-5-methoxypicolinic acid may share similar bioactivity pathways .